Cas no 478258-42-3 (N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine)

• Product Name: N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine
• CAS No: 478258-42-3
• MF: C₁₃H₁₄ClN₃S
• MW: 279.788360118866
• CID: 5703005
• PubChem ID: 1488150
• Update Time: 2025-06-08

N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 478258-42-3
• N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine
• AKOS005101695
• 8P-817
• N-benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine
• N-BENZYL-6-CHLORO-N-METHYL-2-(METHYLSULFANYL)-4-PYRIMIDINAMINE
• N-BENZYL-N-[6-CHLORO-2-(METHYLSULFANYL)-4-PYRIMIDINYL]-N-METHYLAMINE
• 4-Pyrimidinamine, 6-chloro-N-methyl-2-(methylthio)-N-(phenylmethyl)-
• N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine

• Inchi： 1S/C13H14ClN3S/c1-17(9-10-6-4-3-5-7-10)12-8-11(14)15-13(16-12)18-2/h3-8H,9H2,1-2H3
• InChI Key： GJYYJCOEHNEFMH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(Cl)=CC(N(C)CC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 279.0596963g/mol
• Monoisotopic Mass: 279.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.3Ų

Additional information on N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine

Research Brief on N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS: 478258-42-3)

N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine (CAS: 478258-42-3) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of kinase inhibition and anticancer research. The presence of the chloro and methylsulfanyl substituents on the pyrimidine ring, along with the N-benzyl and N-methyl groups, contributes to its distinct chemical properties and interactions with biological targets.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine. Advances in organic synthesis have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have employed various catalytic systems and reaction conditions to achieve higher purity and yield, which are critical for its application in preclinical and clinical studies.

In the realm of biological activity, N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine has shown promising results as a kinase inhibitor. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting kinase-driven pathologies.

Further investigations into the mechanism of action of N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine have revealed its ability to induce apoptosis in cancer cell lines. Flow cytometry and Western blot analyses have confirmed the activation of apoptotic pathways, including the cleavage of caspase-3 and PARP, upon treatment with this compound. Additionally, it has been observed to inhibit cell proliferation and migration in various cancer models, highlighting its multifaceted anticancer properties.

Despite these promising findings, challenges remain in the development of N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Current research efforts are directed toward modifying the chemical structure to enhance its pharmacokinetic and pharmacodynamic profiles while maintaining its potent biological activity.

In conclusion, N-Benzyl-6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine represents a promising scaffold for the development of kinase inhibitors and anticancer agents. Ongoing research aims to deepen our understanding of its biological effects and translate these findings into clinically relevant therapies. The compound's unique chemical structure and potent activity make it a valuable candidate for future drug discovery endeavors in the field of chemical biology and medicinal chemistry.